![molecular formula C18H18N2O5 B1680827 (S)-Ethyl 2-benzamido-3-(4-nitrophenyl)propanoate CAS No. 58816-69-6](/img/structure/B1680827.png)
(S)-Ethyl 2-benzamido-3-(4-nitrophenyl)propanoate
Overview
Description
The compound is a derivative of 2-benzamido-3-(4-nitrophenyl)propanoic acid . It likely contains an ester group, given the “ethyl” prefix and “propanoate” suffix in its name.
Molecular Structure Analysis
While the exact structure of “(S)-Ethyl 2-benzamido-3-(4-nitrophenyl)propanoate” is not available, related compounds such as (4-nitrophenyl)methyl (2R)-2-benzamido-3-phenylpropanoate contain multiple bonds, aromatic bonds, and an ester group .Scientific Research Applications
CCR3 Antagonist
SB 297006 is a potent, selective CCR-3 antagonist with an IC50 of 60 nM . It blocks CCR3 agonist-induced calcium mobilization in CCR3 expressing cells .
Eosinophil Recruitment Inhibitor
SB 297006 inhibits the recruitment and migration of eosinophils, a type of white blood cell, in allergen models . This could have implications for the treatment of allergic reactions.
Th2-Mediated Eosinophil Infiltration Suppressor
The compound suppresses Th2-mediated eosinophil infiltration in the airways . This suggests potential applications in the treatment of respiratory conditions where eosinophil infiltration is a problem, such as asthma and chronic obstructive pulmonary disease (COPD).
Asthma Research
SB 297006 may be used to study CCR3-mediated cell signaling in asthma models . This could provide valuable insights into the molecular mechanisms underlying asthma and potentially lead to the development of new treatments.
Chemokine Receptor Research
This compound is featured on the Chemokine Receptors page of the Handbook of Receptor Classification and Signal Transduction . It can be used in research to understand the role of chemokine receptors in various biological processes and diseases.
properties
IUPAC Name |
ethyl (2S)-2-benzamido-3-(4-nitrophenyl)propanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O5/c1-2-25-18(22)16(19-17(21)14-6-4-3-5-7-14)12-13-8-10-15(11-9-13)20(23)24/h3-11,16H,2,12H2,1H3,(H,19,21)/t16-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEZXGSZPWXRHIN-INIZCTEOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H](CC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-Ethyl 2-benzamido-3-(4-nitrophenyl)propanoate | |
CAS RN |
58816-69-6 | |
Record name | 58816-69-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.